Cas no 2228136-80-7 (5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid)

• Product Name: 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid
• CAS No: 2228136-80-7
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6110980
• PubChem ID: 165824795
• Update Time: 2025-05-20

5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid
• EN300-1738983
• 2228136-80-7

• Inchi： 1S/C11H14O5/c1-7-3-4-16-11(7)8(5-9(12)13)6-10(14)15-2/h3-4,8H,5-6H2,1-2H3,(H,12,13)
• InChI Key： UXHKHZJKVHDJNG-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid

Introduction to 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid (CAS No. 2228136-80-7)

5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228136-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its structural complexity, which includes a carboxylic acid moiety, an ester-like functionality, and an aromatic ring system derived from furan. The presence of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid is notable for its potential biological activity. The combination of a methylfuran substituent and a methoxy group on an acyclic β-keto acid backbone suggests that this compound may exhibit properties relevant to various biological pathways. Specifically, the β-keto group is known to participate in Michael additions and condensation reactions, which are pivotal in many synthetic transformations. The furan ring, on the other hand, introduces a heterocyclic system that can interact with biological targets in unique ways, potentially modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The 3-methylfuran-2-yl moiety in 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid is particularly intriguing because it combines the properties of furan with a methyl substituent, which can influence electronic distribution and steric interactions. This makes it a valuable building block for designing molecules with tailored biological activities.

One of the most compelling aspects of 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid is its utility as a synthetic intermediate. The carboxylic acid group can be easily modified through esterification, amidation, or decarboxylation reactions, while the β-keto group provides opportunities for further functionalization via condensation with aldehydes or ketones. These properties make it a versatile precursor for constructing more complex scaffolds, which are essential in drug discovery efforts.

Recent advancements in synthetic methodologies have enabled more efficient access to compounds like 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups with high precision. Additionally, biocatalytic approaches have been explored to achieve selective modifications under mild conditions, reducing the environmental impact of synthetic processes.

The potential applications of 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid extend beyond mere intermediates in drug synthesis. Its structural features suggest that it may serve as a scaffold for developing novel materials with applications in areas such as polymer science and material engineering. The ability to modify its chemical structure allows researchers to fine-tune its physical properties, making it suitable for various industrial applications.

In conclusion, 5-methoxy-3-(3-methylfuran-2-yl)-5-oxopentanoic acid (CAS No. 2228136-80-7) represents a significant advancement in the field of organic chemistry and pharmaceutical sciences. Its unique structural features and synthetic versatility position it as a valuable asset for researchers aiming to develop innovative therapeutic agents and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of chemical biology and drug discovery.